1-Iodo-4-(4-methoxyphenoxy)-benzene

• IUPAC Name: 1-iodo-4-(4-methoxyphenoxy)benzene
• InChI: InChI=1S/C13H11IO2/c1-15-11-6-8-13(9-7-11)16-12-4-2-10(14)3-5-12/h2-9H,1H3
• InChI Key: SGURKGRRNWCMQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=CC=C(C=C2)I
• Molecular Formula: C13H11IO2
• DSSTOX Substance ID: DTXSID101297841
• Molecular Weight: 326.13 g/mol
• CAS RN: 26002-36-8

Description

“1-Iodo-4-(4-methoxyphenoxy)-benzene” is a compound that contains an iodine atom and a methoxyphenoxy group attached to a benzene ring. The presence of these functional groups suggests that this compound could be involved in various chemical reactions, particularly those involving aromatic substitution or ether formation.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, it’s likely that it involves electrophilic aromatic substitution, a common reaction for introducing substituents to a benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would consist of a benzene ring, with an iodine atom attached at one position, and a methoxyphenoxy group attached at the fourth position relative to the iodine.

Chemical Reactions Analysis

The iodine atom in this compound makes it a potential candidate for further substitution reactions, as iodine is a good leaving group. The methoxyphenoxy group could potentially participate in reactions involving the ether linkage.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the iodine atom and the methoxyphenoxy group. For example, the iodine could increase the compound’s molecular weight and potentially its boiling point.

Scientific Research Applications

Synthesis of Complex Organic Molecules

1-Iodo-4-(4-methoxyphenoxy)-benzene is utilized in the synthesis of complex organic molecules. For instance, it has been used in the synthesis of carbazomycin B via radical arylation of benzene (Crich & Rumthao, 2004). Additionally, it plays a role in forming iodine-substituted benzenes through reactions with other specific compounds (Matsumoto, Takase, & Ogura, 2008).

Application in Chemical Reactions

This compound has been used in various chemical reactions, including tosyloxylactonization of alkenoic acids (Shah, Taschner, Koser, & Rach, 1986) and in phenolic oxidations (Pelter & Elgendy, 1988).

Photoreactivity in Photobleaching

It is involved in photoreactivity studies, particularly in the photobleaching of chemical pulps, highlighting its relevance in material science and environmental studies (Ruggiero, Machado, Castellan, & Grelier, 1997).

Use in Suzuki Cross-Coupling Reactions

The compound is significant in Suzuki cross-coupling reactions, a prominent method in organic chemistry for forming carbon-carbon bonds (Chaumeil, Signorella, & Drian, 2000).

Formation of Iodophenylaryliodonium Salts

It is instrumental in the preparation of iodophenylaryliodonium salts, which are precursors for various chemical reactions including electrophilic radiofluorination(Cardinale, Ermert, & Coenen, 2012).

Theoretical Studies and Spectra Analysis

Theoretical studies have been conducted on derivatives of this compound, providing insights into its electronic structure and spectral properties (Hu, Li, & Zhao, 2008).

Application in Electrochemical Reduction Studies

This compound is also utilized in electrochemical studies, such as the reduction of methyl triclosan, demonstrating its relevance in environmental chemistry (Peverly, Dresbach, Knust, Koss, Longmire, & Peters, 2014).

Mechanism of Action

The mechanism of action would depend on the specific context in which this compound is used. For example, if used as an intermediate in synthesis, its role could be to enable certain types of chemical transformations.

Safety and Hazards

As with any chemical compound, handling “1-Iodo-4-(4-methoxyphenoxy)-benzene” would require appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For instance, if it proves useful as an intermediate in the synthesis of other compounds, research might focus on optimizing its synthesis.